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Compound of Interest

Compound Name: 3-Methyl-4-hydroxypyridine

Cat. No.: B042995

Essential Safety and Handling Guide for 3-
Methyl-4-hydroxypyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Methyl-4-hydroxypyridine (CAS RN: 22280-02-0) in a laboratory
setting. The information is targeted towards researchers, scientists, and professionals in drug
development to ensure safe handling and build confidence in laboratory safety practices.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-Methyl-4-hydroxypyridine is not
readily available. The following guidance is based on the known hazards associated with this
specific compound, supplemented with information from the SDSs of structurally similar
compounds such as 4-Hydroxypyridine and other methyl-hydroxypyridine isomers.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

3-Methyl-4-hydroxypyridine is classified with the following hazards:
o H315: Causes skin irritation.[2][3]
e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]
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The following table summarizes the recommended personal protective equipment for handling

this chemical.

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Wear chemical safety goggles

or a face shield.

To prevent eye contact which

can cause serious irritation.[4]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and

a lab coat.

To prevent skin contact which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, use a
NIOSH/MSHA approved

respirator.

To prevent respiratory tract

irritation.[1]

Hand Protection

Wash hands thoroughly after
handling.

To remove any residual

chemical from the skin.

Operational and Disposal Plans

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

» Keep away from strong oxidizing agents and strong acids.[1][4]

Handling:

o Ensure adequate ventilation and use personal protective equipment as outlined above.[1]

e Avoid breathing dust or fumes.

e Do not get in eyes, on skin, or on clothing.[1]
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e Wash hands and any exposed skin thoroughly after handling.
e Do not eat, drink, or smoke when using this product.

Spill Management:

In case of a spill, ensure the area is well-ventilated.

Wear appropriate PPE.

For solid spills, sweep up and shovel into a suitable container for disposal. Avoid generating
dust.[1]

Clean the spill area thoroughly.
Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.

» Do not allow the material to enter drains or water systems.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 3-Methyl-4-
hydroxypyridine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-methyl-4-hydroxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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